Cas no 1214376-69-8 (Ethyl 3-methoxy-2-(pyridin-4-yl)benzoate)

• Product Name: Ethyl 3-methoxy-2-(pyridin-4-yl)benzoate
• CAS No: 1214376-69-8
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 4960672
• Update Time: 2025-06-15

Ethyl 3-methoxy-2-(pyridin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methoxy-2-(pyridin-4-yl)benzoate
• Ethyl 3-methoxy-2-(pyridin-4-yl)benzoate

• Inchi： 1S/C15H15NO3/c1-3-19-15(17)12-5-4-6-13(18-2)14(12)11-7-9-16-10-8-11/h4-10H,3H2,1-2H3
• InChI Key： RHMPDWQBQSAODS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(=O)OCC)=C1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Ethyl 3-methoxy-2-(pyridin-4-yl)benzoate

Comprehensive Overview of Ethyl 3-methoxy-2-(pyridin-4-yl)benzoate (CAS No. 1214376-69-8)

Ethyl 3-methoxy-2-(pyridin-4-yl)benzoate (CAS No. 1214376-69-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridine ring and a methoxy group, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The molecular structure of Ethyl 3-methoxy-2-(pyridin-4-yl)benzoate combines aromatic and heterocyclic components, which contribute to its versatility in organic synthesis. The presence of the ethyl ester moiety enhances its solubility in organic solvents, facilitating its use in various reaction conditions. Recent studies have highlighted its role in the synthesis of bioactive molecules, aligning with the growing demand for novel therapeutic compounds in the pharmaceutical industry.

In the context of current research trends, Ethyl 3-methoxy-2-(pyridin-4-yl)benzoate is often discussed alongside keywords such as "drug intermediate," "kinase inhibitor scaffold," and "heterocyclic building block." These terms reflect its relevance in modern medicinal chemistry, where the search for efficient and selective drug candidates remains a top priority. Additionally, its potential applications in agrochemicals have sparked interest, particularly in the development of environmentally friendly pesticides.

From a synthetic perspective, the compound's CAS No. 1214376-69-8 serves as a critical identifier for researchers and manufacturers. Its precise characterization, including NMR and mass spectrometry data, ensures reproducibility in laboratory settings. The methoxy and pyridine functional groups also make it a subject of interest in computational chemistry, where molecular docking studies predict its interactions with biological targets.

Environmental and safety considerations are paramount when handling Ethyl 3-methoxy-2-(pyridin-4-yl)benzoate. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's stability under various conditions has been documented, making it a reliable choice for long-term research projects.

In summary, Ethyl 3-methoxy-2-(pyridin-4-yl)benzoate (CAS No. 1214376-69-8) represents a promising candidate in the realm of organic synthesis and drug development. Its structural features and functional groups align with contemporary research priorities, offering ample opportunities for innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial settings.